
silver picrate in historical medicinal applications
as an antimicrobial

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Silver picrate

Cat. No.: B086978 Get Quote

Silver Picrate: Historical Application Notes for
Antimicrobial Use
For Researchers, Scientists, and Drug Development Professionals

Introduction
Silver picrate (C₆H₂AgN₃O₇), the silver salt of picric acid, saw use in medicine as a topical

antimicrobial and antiseptic agent, primarily in the early 20th century. Its application stemmed

from the recognized antimicrobial properties of silver ions combined with the antiseptic and

analgesic qualities of picric acid. Historical accounts indicate its use in formulations such as

ointments, suppositories, and powders for treating infections like vaginitis and urethritis.

However, the inherent instability and explosive nature of dry silver picrate, coupled with the

advent of more stable and effective antibiotics, led to its decline in medicinal use. These notes

provide a detailed overview of its historical applications, reconstructed experimental protocols

based on early 20th-century pharmaceutical practices, and an exploration of its antimicrobial

mechanism, acknowledging the limited quantitative data available from that era.

Historical Application and Formulation Data
While specific quantitative data on the antimicrobial efficacy of silver picrate from historical

sources is scarce, its applications suggest a perceived effectiveness against various

microorganisms. It was notably used for infections of the mucous membranes.
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Application Formulation Type
Base/Excipient
(Reconstructed)

Historical Notes

Vaginitis

(Trichomonas)

Suppositories,

Powders

Cocoa Butter, Gelatin-

Glycerin

Marketed under trade

names like Picragol

and Picrotol.[1]

Believed to combine

the antiseptic action of

silver with the

astringent and

analgesic properties

of picric acid.

Urethritis (Gonorrheal) Ointments, Bougies Petrolatum, Lanolin

Utilized for its

antiseptic properties

against Neisseria

gonorrhoeae.[2][3][4]

Silver compounds

were a common

treatment for

gonorrhea before the

widespread availability

of antibiotics.[2][3][4]

Bovine Granular

Vaginitis

Veterinary

Formulations
Not specified

Indicates a broader

application in

veterinary medicine

for similar conditions.

[1]

Reconstructed Historical Experimental Protocols
The following protocols are reconstructions based on general pharmaceutical compounding

and microbiological testing methods of the early 20th century. Specific historical documents

detailing these procedures for silver picrate are not readily available.

Protocol 1: Preparation of a 1% Silver Picrate Ointment
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This protocol is based on the fusion method, a common technique for preparing ointments in

early 20th-century pharmacies.[5][6]

Materials:

Silver Picrate, wetted (to avoid explosion risk)[7]

White Petrolatum

Anhydrous Lanolin

Mortar and Pestle

Water Bath

Ointment Slab or Pill Tile[8]

Spatula

Procedure:

Preparation of the Ointment Base:

Melt 89 parts of white petrolatum and 10 parts of anhydrous lanolin in a water bath until a

uniform liquid is formed.

Stir the mixture gently as it cools to ensure homogeneity.

Incorporation of Silver Picrate:

Weigh 1 part of wetted silver picrate. The water content must be accounted for to achieve

the desired final concentration.

On an ointment slab, levigate the silver picrate with a small amount of the melted base to

form a smooth paste. This process, known as trituration, ensures a uniform dispersion and

reduces grittiness.
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Gradually incorporate the remaining ointment base into the silver picrate paste, mixing

thoroughly with the spatula until the ointment is uniform in color and consistency.

Packaging and Storage:

Transfer the finished ointment into a clean, airtight, and light-resistant container to prevent

degradation of the silver picrate.[9]

Label the container with the name and concentration of the active ingredient and the date

of preparation.

Protocol 2: Hypothetical In-Vitro Antimicrobial
Susceptibility Testing (Agar Diffusion Method)
This protocol is a reconstruction based on early diffusion methods for susceptibility testing,

which were precursors to the standardized Kirby-Bauer method.[10][11][12]

Materials:

Nutrient Agar Plates

Bacterial Culture (e.g., Staphylococcus aureus or a clinical isolate)

Silver Picrate solution or ointment

Sterile Swabs

Incubator

Procedure:

Preparation of Bacterial Lawn:

Using a sterile swab, inoculate the entire surface of a nutrient agar plate with the test

bacterium to create a uniform lawn of growth.

Application of Silver Picrate:
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For a solution: A small, sterile paper disc would be impregnated with a known

concentration of a silver picrate solution. The disc would then be placed in the center of

the inoculated agar plate.

For an ointment: A small, uniform amount of the prepared 1% silver picrate ointment

would be placed directly onto the center of the inoculated agar plate.

Incubation:

Incubate the plate at 37°C for 18-24 hours.

Observation and Measurement:

After incubation, observe the plate for a zone of inhibition, a clear area around the silver
picrate where bacterial growth has been prevented.

Measure the diameter of the zone of inhibition in millimeters. A larger diameter would have

indicated greater antimicrobial activity.
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Caption: Workflow for the historical preparation of silver picrate ointment.
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Proposed Antimicrobial Mechanism of Action
The antimicrobial action of silver picrate is attributed to the release of silver ions (Ag⁺) in an

aqueous environment.
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Caption: Proposed mechanism of silver ion antimicrobial action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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